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2-[[9-[(4aS,7R,7aR)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-6-oxo-1H-purin-8-yl]sulfanyl]acetic acid 2-[[9-[(4aS,7R,7aR)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-6-oxo-1H-purin-8-yl]sulfanyl]acetic acid
Brand Name: Vulcanchem
CAS No.: 114115-66-1
VCID: VC0045555
InChI: InChI=1S/C12H14N5O9PS/c13-11-15-8-5(9(21)16-11)14-12(28-2-4(18)19)17(8)10-6(20)7-3(25-10)1-24-27(22,23)26-7/h3,6-7,10,20H,1-2H2,(H,18,19)(H,22,23)(H3,13,15,16,21)/t3-,6+,7-,10+/m0/s1
SMILES: C1C2C(C(C(O2)N3C4=C(C(=O)N=C(N4)N)N=C3SCC(=O)O)O)OP(=O)(O1)O
Molecular Formula: C12H14N5O9PS
Molecular Weight: 435.31 g/mol

2-[[9-[(4aS,7R,7aR)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-6-oxo-1H-purin-8-yl]sulfanyl]acetic acid

CAS No.: 114115-66-1

Cat. No.: VC0045555

Molecular Formula: C12H14N5O9PS

Molecular Weight: 435.31 g/mol

* For research use only. Not for human or veterinary use.

2-[[9-[(4aS,7R,7aR)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-6-oxo-1H-purin-8-yl]sulfanyl]acetic acid - 114115-66-1

Specification

CAS No. 114115-66-1
Molecular Formula C12H14N5O9PS
Molecular Weight 435.31 g/mol
IUPAC Name 2-[[9-[(4aS,6R,7R,7aR)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-6-oxo-1H-purin-8-yl]sulfanyl]acetic acid
Standard InChI InChI=1S/C12H14N5O9PS/c13-11-15-8-5(9(21)16-11)14-12(28-2-4(18)19)17(8)10-6(20)7-3(25-10)1-24-27(22,23)26-7/h3,6-7,10,20H,1-2H2,(H,18,19)(H,22,23)(H3,13,15,16,21)/t3-,6+,7-,10+/m0/s1
Standard InChI Key DAAIBHWHBADGSC-FTCMTTLMSA-N
Isomeric SMILES C1[C@H]2[C@@H]([C@H]([C@@H](O2)N3C4=C(C(=O)NC(=N4)N)N=C3SCC(=O)O)O)OP(=O)(O1)O
SMILES C1C2C(C(C(O2)N3C4=C(C(=O)N=C(N4)N)N=C3SCC(=O)O)O)OP(=O)(O1)O
Canonical SMILES C1C2C(C(C(O2)N3C4=C(C(=O)NC(=N4)N)N=C3SCC(=O)O)O)OP(=O)(O1)O

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